Cas no 2228653-59-4 (Tert-Butyl 3-(nitromethyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(nitromethyl)azetidine-1-carboxylate
• CAS No: 2228653-59-4
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• MDL: MFCD32773540
• CID: 4770505
• PubChem ID: 154727055
• Update Time: 2026-02-26

Tert-Butyl 3-(nitromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(nitromethyl)azetidine-1-carboxylate
• Tert-Butyl 3-(nitromethyl)azetidine-1-carboxylate

• MDL： MFCD32773540
• Inchi： 1S/C9H16N2O4/c1-9(2,3)15-8(12)10-4-7(5-10)6-11(13)14/h7H,4-6H2,1-3H3
• InChI Key： XJYOUQWFKIIOEL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C[N+](=O)[O-])C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4